Urea, N-[4-(3-amino-1H-pyrazolo[3,4-b]pyridin-4-yl)phenyl]-N'-[3-(trifluoromethyl)phenyl]-

Specification

• Molecular Formula: C20H15F3N6O
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 1-[4-(3-amino-2H-pyrazolo[3,4-b]pyridin-4-yl)phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• Standard InChI: InChI=1S/C20H15F3N6O/c21-20(22,23)12-2-1-3-14(10-12)27-19(30)26-13-6-4-11(5-7-13)15-8-9-25-18-16(15)17(24)28-29-18/h1-10H,(H2,26,27,30)(H3,24,25,28,29)
• Standard InChI Key: LYHXSDWIWVVZPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)C3=CC=NC4=NNC(=C34)N)C(F)(F)F

Introduction

Urea, N-[4-(3-amino-1H-pyrazolo[3,4-b]pyridin-4-yl)phenyl]-N'-[3-(trifluoromethyl)phenyl]- is a complex organic compound with a molecular formula of C20H15F3N6O and a molecular weight of 412.4 g/mol. This compound features a urea core linked to two distinct aromatic substituents: one containing a pyrazolo-pyridine moiety and the other a trifluoromethyl phenyl group. The unique arrangement of these functional groups suggests potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Synthesis Methods:

The synthesis of this compound can be approached through various methods, often involving the condensation of appropriate precursors to form the urea linkage. The use of catalysts, such as metal-organic frameworks, can facilitate the synthesis of pyrazolo[3,4-b]pyridine derivatives, which are integral to this compound.

Potential Applications:

• Pharmaceutical Research: The compound's unique structure suggests potential applications in medicinal chemistry, particularly in developing novel therapeutic agents. Preliminary studies indicate that compounds with similar structural motifs exhibit various biological activities.

• Biological Activities: While specific biological activities for this compound are not well-documented, related compounds show anticancer, antimicrobial, and herbicidal properties.

Related Compounds and Biological Activities

Compound Name	Structure Characteristics	Biological Activity
Urea Derivative A	Contains halogen substituents	Anticancer
Triazole-based Urea	Features triazole ring	Antimicrobial
Phenylurea B	Simple phenyl substitutions	Herbicidal
Urea, N-[4-(3-amino-1H-pyrazolo[3,4-b]pyridin-4-yl)phenyl]-N'-[3-(trifluoromethyl)phenyl]-	Pyrazolo-pyridine and trifluoromethyl groups	Potential therapeutic agent